Cas no 1638102-72-3 (2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid)

• Product Name: 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid
• CAS No: 1638102-72-3
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 4702697
• Update Time: 2025-05-23

2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobenzenesulfonylamino)-3-phenyl-propionic acid
• 2-(4-Amino-benzenesulfonylamino)-3-phenyl-propionic acid
• L-Phenylalanine,N-[(4-aminophenyl)sulfonyl]-
• 2-(4-Aminophenylsulfonamido)-3-phenylpropanoic acid
• BAS 00608434
• N-(4-Aminobenzene-1-sulfonyl)phenylalanine
• Oprea1_856562
• Oprea1_670705
• MLS001203440
• HMS2826N20
• STK053976
• 3847AD
• N-[(4-aminophenyl)sulfonyl]phenylala
• 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid

• Inchi： 1S/C15H16N2O4S/c16-12-6-8-13(9-7-12)22(20,21)17-14(15(18)19)10-11-4-2-1-3-5-11/h1-9,14,17H,10,16H2,(H,18,19)
• InChI Key： AAWOKTGNZABRTQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 460
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid

Recent Advances in the Study of 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid (CAS: 1638102-72-3)

2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid (CAS: 1638102-72-3) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of enzyme inhibition and anti-inflammatory effects. This research brief aims to summarize the latest findings related to this compound, providing insights into its pharmacological properties and potential clinical relevance.

The compound's structure, featuring a sulfonamide moiety linked to a phenylpropionic acid backbone, suggests its potential as a modulator of various biological targets. Recent synthetic approaches have optimized the yield and purity of 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid, enabling more detailed pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its suitability for further biological studies.

In vitro studies have demonstrated that 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid exhibits notable inhibitory activity against certain enzymes, including carbonic anhydrases and matrix metalloproteinases (MMPs). These findings are particularly relevant for the development of novel therapeutics for conditions such as glaucoma, cancer, and inflammatory diseases. The compound's ability to selectively target these enzymes while minimizing off-target effects highlights its potential as a lead compound for drug development.

Further investigations into the anti-inflammatory properties of 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid have revealed its capacity to modulate key inflammatory pathways, including the NF-κB and MAPK signaling cascades. Animal models of inflammation have shown promising results, with the compound significantly reducing markers of inflammation such as TNF-α and IL-6. These findings underscore its potential as a therapeutic agent for chronic inflammatory disorders.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid. Recent studies have explored various formulation strategies, including nanoparticle-based delivery systems, to enhance its bioavailability and tissue specificity. Additionally, structure-activity relationship (SAR) studies are ongoing to identify derivatives with improved efficacy and reduced toxicity.

In conclusion, 2-(4-Aminobenzenesulfonylamino)-3-phenyl-propionic acid (CAS: 1638102-72-3) represents a promising candidate for further development in the field of medicinal chemistry. Its dual role as an enzyme inhibitor and anti-inflammatory agent positions it as a versatile compound with broad therapeutic potential. Future research should focus on advancing preclinical studies and exploring its applicability in combination therapies. The continued investigation of this compound is expected to yield valuable insights into its mechanism of action and clinical utility.